Cas no 1804549-18-5 (3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine
• CAS No: 1804549-18-5
• MF: C₇H₅Br₂F₃N₂O
• MW: 349.93061041832
• CID: 4931211
• Update Time: 2025-05-21

3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Br2F3N2O/c8-4-2-14-6(9)3(1-13)5(4)15-7(10,11)12/h2H,1,13H2
• InChI Key： VAOYXJPVIMCHEZ-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=C(C(=CN=1)Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine

3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine (CAS No. 1804549-18-5)

3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine, also known by its CAS registry number CAS No. 1804549-18-5, is a complex organic compound with a pyridine ring at its core. This compound has gained significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by the presence of an aminomethyl group (-CH₂NH₂), two bromine atoms, and a trifluoromethoxy group (-OCF₃) attached to the pyridine ring. These substituents contribute to the compound's chemical reactivity, stability, and electronic properties.

The synthesis of 3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. The introduction of the trifluoromethoxy group is achieved through nucleophilic aromatic substitution or other advanced organic reactions. The final step involves the addition of the aminomethyl group, which can be accomplished via reductive amination or other suitable methods. Recent advancements in catalytic systems and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most promising applications of CAS No. 1804549-18-5 lies in its potential as a building block for drug discovery. The compound's structure allows for further functionalization, enabling researchers to explore its role in targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in cancer progression. Additionally, the trifluoromethoxy group imparts lipophilicity and metabolic stability, which are desirable properties for drug candidates.

In the field of agrochemicals, 3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine has been investigated for its potential as a herbicide or fungicide. The bromine atoms and trifluoromethoxy group contribute to the compound's bioactivity and selectivity against specific pests or pathogens. Recent research has focused on optimizing the compound's stability under environmental conditions to enhance its agricultural utility.

The electronic properties of this compound also make it an interesting candidate for use in organic electronics. The pyridine ring serves as an electron-deficient aromatic system, while the substituents modulate its redox potential and charge transport capabilities. Researchers have explored its use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs), where it has shown promise as an electron-deficient partner in donor-acceptor blends.

From a structural perspective, CAS No. 1804549-18-5 exhibits a high degree of symmetry due to the placement of substituents on the pyridine ring. This symmetry influences its physical properties, such as melting point and solubility. Recent studies have utilized computational chemistry techniques to model the compound's molecular interactions and predict its behavior in different chemical environments.

In terms of safety and handling, 3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine should be treated with care due to its reactive nature. Proper protective equipment and ventilation are recommended during synthesis and handling to minimize exposure risks.

In conclusion, CAS No. 1804549-18-5, or 3-(Aminomethyl)-2,5-dibromo-4-(trifluoromethoxy)pyridine, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in fields ranging from pharmaceuticals to materials science.